Cas no 1288998-91-3 (4-(Methylamino)-2-(trifluoromethyl)benzaldehyde)

• Product Name: 4-(Methylamino)-2-(trifluoromethyl)benzaldehyde
• CAS No: 1288998-91-3
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 4769655
• PubChem ID: 133062327
• Update Time: 2024-11-07

4-(Methylamino)-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Methylamino)-2-(trifluoromethyl)benzaldehyde
• BS-45075
• CS-0160951
• E74373
• 1288998-91-3
• RHZUMLDYTMZRFN-UHFFFAOYSA-N

• Inchi： 1S/C9H8F3NO/c1-13-7-3-2-6(5-14)8(4-7)9(10,11)12/h2-5,13H,1H3
• InChI Key： RHZUMLDYTMZRFN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C=O)NC)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1